1-(4-Chloro-3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-3-(4-fluorophenyl)urea

• IUPAC Name: 1-[4-chloro-3-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]-3-(4-fluorophenyl)urea
• InChI: InChI=1S/C16H15ClFN3O3S/c17-14-7-6-13(10-15(14)21-8-1-9-25(21,23)24)20-16(22)19-12-4-2-11(18)3-5-12/h2-7,10H,1,8-9H2,(H2,19,20,22)
• InChI Key: OXKREOHLFVIJLD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(S(=O)(=O)C1)C2=C(C=CC(=C2)NC(=O)NC3=CC=C(C=C3)F)Cl
• Molecular Formula: C16H15ClFN3O3S
• Molecular Weight: 383.8 g/mol

Description

1-(4-Chloro-3-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-3-(4-fluorophenyl)urea is a chemical compound that has been studied for its potential use in scientific research. This compound has shown promise in various areas of research, including cancer treatment and drug development.

Scientific Research Applications

Heterocyclic Compound Synthesis

Phenyl(trichloromethyl)carbinol reacts with bifunctional reagents containing nucleophilic sulfur such as thioureas to form heterocyclic compounds. This process is crucial for generating thiazolidinones, thiadiazinones, benzothiazinones, and thiomorpholinones, highlighting the role of similar chemical structures in synthetic chemistry for producing heterocycles with potential applications in pharmaceuticals and material science (Reeve & Coley, 1979).

Antimicrobial Activity

Compounds synthesized from substituted benzoxazaphosphorin 2-yl ureas, sharing structural similarities with the query compound, exhibit significant antimicrobial activity. This finding opens pathways for the development of new antibiotics and antifungal agents, addressing the urgent need for novel therapeutics against resistant strains of bacteria and fungi (Haranath et al., 2007).

Fluorophosphorane Chemistry

The synthesis of heterocyclic fluorophosphoranes indicates the utility of fluorine and sulfur-containing compounds in creating materials with unique properties, such as high thermal stability and potential applications in the fields of catalysis and materials science (Dunmur & Schmutzler, 1971).

Novel Triazole Compounds with Antifungal Activity

The synthesis of triazole compounds containing 2-methylidenethiazolidine rings demonstrates the potential of structurally related compounds in developing new antifungal agents. These compounds' biological activity highlights the importance of chemical diversity in discovering new treatments for fungal infections (Xu et al., 2005).

Chemosensors for Anion Detection

Urea derivatives of 2-(2′-aminophenyl)-4-phenylthiazole have been used as chemosensors for anion detection, showcasing the application of such compounds in analytical chemistry for environmental monitoring and diagnostic purposes (Helal & Kim, 2010).